Cas no 330794-31-5 (1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 330794-31-5
• MF: C₁₀H₁₂IN₅
• MW: 329.140253067017
• MDL: MFCD26743438
• CID: 1031631
• PubChem ID: 22346808
• Update Time: 2025-11-02

1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-cyclopentyl-3-iodopyrazolo[3,4-d]pyrimidin-4-amine
• SCHEMBL1318717
• A1-18511
• SY333187
• KNIKEMBOLNWAAC-UHFFFAOYSA-N
• A875437
• MFCD26743438
• AS-70102
• AKOS016012461
• DB-093019
• CS-0060788
• C10H12IN5
• 330794-31-5
• W17743
• DTXSID10625081

• MDL： MFCD26743438
• Inchi： 1S/C10H12IN5/c11-8-7-9(12)13-5-14-10(7)16(15-8)6-3-1-2-4-6/h5-6H,1-4H2,(H2,12,13,14)
• InChI Key： KNIKEMBOLNWAAC-UHFFFAOYSA-N
• SMILES： IC1C2=C(N)N=CN=C2N(C2CCCC2)N=1

Computed Properties

• Exact Mass: 329.01346
• Monoisotopic Mass: 329.01374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine

1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS 330794-31-5): A Comprehensive Overview

1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS 330794-31-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrazolo[3,4-d]pyrimidine derivative is particularly notable for its structural complexity and potential applications in drug discovery. The compound features a cyclopentyl group at the 1-position and an iodo substituent at the 3-position, which contribute to its unique chemical properties and reactivity.

The molecular formula of 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine is C10H12IN5, with a molecular weight of 329.14 g/mol. Its structure combines a pyrazolo[3,4-d]pyrimidine core with strategic substitutions that make it valuable for medicinal chemistry applications. Researchers are particularly interested in this compound due to its potential as a kinase inhibitor scaffold, which is a hot topic in current drug development for various diseases.

In recent years, there has been growing interest in small molecule inhibitors targeting specific biological pathways, and 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine represents an important building block in this field. The compound's iodo functionality makes it particularly useful for further chemical modifications through cross-coupling reactions, which are frequently searched topics in synthetic chemistry forums and databases.

The pharmaceutical applications of pyrazolo[3,4-d]pyrimidine derivatives have been extensively studied, with many showing promise as anticancer agents, anti-inflammatory compounds, and central nervous system modulators. The specific substitution pattern in 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine makes it particularly interesting for researchers investigating protein kinase inhibition, a area that consistently ranks high in scientific literature searches.

From a synthetic chemistry perspective, the iodo substituent in 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine offers numerous possibilities for further functionalization. This characteristic aligns with current trends in click chemistry and bioconjugation techniques, which are among the most searched topics in modern organic chemistry. The compound can serve as a versatile intermediate for the development of more complex molecules with potential biological activity.

The pyrazolo[3,4-d]pyrimidine scaffold is known for its ability to mimic purine bases, making derivatives like 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine particularly valuable in nucleic acid research and enzyme inhibition studies. This connection to fundamental biological processes explains why related compounds frequently appear in searches about drug design and medicinal chemistry strategies.

In the context of current research trends, 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine is particularly relevant to studies investigating signal transduction pathways and cellular regulation mechanisms. These areas represent some of the most active fields in biomedical research today, as evidenced by their prominence in scientific literature and patent filings.

The compound's stability and solubility characteristics make it suitable for various experimental conditions, a factor that contributes to its popularity in research settings. Scientists searching for heterocyclic building blocks or pharmacophore elements often encounter derivatives of pyrazolo[3,4-d]pyrimidine like this particular compound.

From a commercial perspective, 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS 330794-31-5) is available from specialized chemical suppliers catering to pharmaceutical and biotechnology industries. The demand for such specialized intermediates continues to grow, reflecting the expanding field of targeted drug discovery and personalized medicine approaches.

Quality control and characterization of 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine typically involve advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are frequently searched in relation to compound validation, indicating the compound's relevance to current analytical chemistry practices.

In summary, 1-Cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine represents an important chemical entity with broad potential in medicinal chemistry and drug development. Its unique structural features and versatile reactivity profile make it a valuable tool for researchers working in areas ranging from basic biochemical studies to applied pharmaceutical development. The compound's relevance to current scientific trends ensures its continued importance in chemical research and development.